APA-APA-MPO
Overview
Description
APA-APA-MPO is an inhibitor of PCAF bromodomain/Tat-AcK50 association.
Scientific Research Applications
APA Standards in Scientific Research and Writing
Enhancing Research Skills Through APA Writing Courses : Studies have shown that intensive instruction in APA style can significantly benefit student learning outcomes, particularly in understanding and applying scientific writing standards within the behavioral sciences. Courses focusing on APA guidelines have led to improved knowledge and quality of research reports among students (Luttrell et al., 2010).
Journal Article Reporting Standards : The APA has updated its reporting standards for quantitative research in psychology, aiming to enhance transparency and replicability. These updates include standards for various study designs and methodologies, emphasizing the need for clear, structured reporting to facilitate understanding and evaluation of research findings (Appelbaum et al., 2018).
Reproducible Research with APA Style Tables : The apaTables tool aids in creating reproducible tables following APA style for a range of statistical analyses common in psychological research. This tool helps in making research more accessible and interpretable, aligning with open science principles (Stanley & Spence, 2018).
Adapting Scientific Writing for the Information Era : The digital age demands adjustments in how scientific papers are written and structured. Emphasizing the importance of abstracts, keywords, and the strategic use of non-textual data presentation methods can significantly affect the consumption and impact of scientific research (Hamby, 2015).
properties
CAS RN |
1610362-98-5 |
|---|---|
Molecular Formula |
C12H25Cl2N5O |
Molecular Weight |
326.26 |
IUPAC Name |
2-(3-Aminopropylamino)-5-((3-aminopropylamino)methyl)-pyridine 1-oxide dihydrochloride |
InChI |
InChI=1S/C12H23N5O.2ClH/c13-5-1-7-15-9-11-3-4-12(17(18)10-11)16-8-2-6-14;;/h3-4,10,15-16H,1-2,5-9,13-14H2;2*1H |
InChI Key |
SFAFGBNXJNFNTH-UHFFFAOYSA-N |
SMILES |
NCCCNCC1=CC=C(NCCCN)[N+]([O-])=C1.[H]Cl.[H]Cl |
Appearance |
Solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>2 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
synonyms |
APA-APA-MPO; APA APA MPO; APAAPAMPO; |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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